Cas no 2680734-90-9 (5-Bromo-4-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid)

• Product Name: 5-Bromo-4-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid
• CAS No: 2680734-90-9
• MF: C₈H₄BrF₃N₂O₃
• MW: 313.028171539307
• CID: 5633396
• PubChem ID: 165937965
• Update Time: 2025-09-27

5-Bromo-4-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid
• 2680734-90-9
• EN300-28292510
• 5-Bromo-4-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4BrF3N2O3/c9-3-2-13-5(6(15)16)1-4(3)14-7(17)8(10,11)12/h1-2H,(H,15,16)(H,13,14,17)
• InChI Key： LAAZCFNUWDZOJO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)O)C=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 311.93574g/mol
• Monoisotopic Mass: 311.93574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.3Ų

Additional information on 5-Bromo-4-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid

Research Brief on 5-Bromo-4-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid (CAS: 2680734-90-9)

The compound 5-Bromo-4-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid (CAS: 2680734-90-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 5-Bromo-4-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the bromo and trifluoroacetamido substituents, make it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting various enzymes, such as kinases and proteases, which are implicated in cancer and inflammatory diseases.

One of the most promising applications of this compound lies in its ability to modulate protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Bromo-4-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid exhibited potent inhibitory activity against the interaction between p53 and MDM2, a critical target in oncology. The study reported IC50 values in the nanomolar range, suggesting high therapeutic potential for these derivatives in p53-dependent cancers.

In addition to its role in oncology, recent research has explored the compound's utility in infectious disease therapeutics. A preprint article from BioRxiv (2024) described the use of 5-Bromo-4-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid as a precursor for the synthesis of novel antiviral agents. The study highlighted its incorporation into compounds showing activity against RNA viruses, including SARS-CoV-2 variants, through inhibition of viral RNA-dependent RNA polymerase.

The synthetic accessibility of 5-Bromo-4-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid has been another focus of recent investigations. A 2023 publication in Organic Process Research & Development detailed an optimized, scalable synthesis route with improved yield (78%) and purity (>99%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for both academic and industrial research.

From a structural perspective, computational studies have provided insights into the compound's molecular interactions. Density functional theory (DFT) calculations and molecular docking simulations have revealed that the trifluoroacetamido group contributes significantly to binding affinity through both hydrophobic interactions and halogen bonding. These findings, published in a 2024 issue of RSC Medicinal Chemistry, have guided the design of more potent analogs.

Looking forward, the versatility of 5-Bromo-4-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid suggests continued importance in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) design and as a building block for covalent inhibitors. The compound's unique combination of reactivity and stability positions it as a valuable tool for addressing challenging therapeutic targets.